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Compound of Interest

Compound Name: Fuziline

Cat. No.: B10789736 Get Quote

A comprehensive cross-validation of Fuziline's efficacy and mechanism of action in diverse cell

lines remains an area with limited publicly available data. While research has identified

Fuziline as an active alkaloid in the traditional medicine Fuzi, detailed in-vitro studies

comparing its effects across various cell lines, particularly cancer cell lines, are not extensively

documented.

One notable study highlights Fuziline's potential as a quality marker for Fuzi, demonstrating its

anti-inflammatory and analgesic properties in animal models. The research also suggests that

Fuziline (FE), along with Neoline (NE) and Songorine (SE), exhibits these therapeutic effects

with lower toxicity compared to other Aconitum alkaloids.[1] However, this study did not provide

specific data on its cytotoxic effects or the underlying molecular mechanisms in different cell

lines.

Due to the current scarcity of published research focusing on Fuziline's direct impact on

various cell lines, a detailed comparison guide with quantitative data, such as IC50 values and

specific signaling pathway modulation, cannot be constructed at this time.

For researchers interested in the broader anti-cancer potential of compounds with similar

names, extensive data is available for Fendiline. Fendiline, a calcium channel blocker, has

been studied for its inhibitory effects on cancer cell proliferation and invasion, particularly in

pancreatic cancer. Studies on Fendiline have identified its role in interfering with ADAM10

activation and β-catenin signaling.
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Should data on Fuziline's cross-validation in different cell lines become available, this guide

will be updated to provide a comprehensive comparison of its effects. At present, the scientific

community awaits further research to elucidate the specific cellular and molecular impacts of

this particular compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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